2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-oxa-2-azaspiro[3.4]octane-7-carboxylic acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonyl)-5-oxa-2-azaspiro[3.4]octane-7-carboxylic acid
• InChI: InChI=1S/C22H21NO5/c24-20(25)14-9-22(28-10-14)12-23(13-22)21(26)27-11-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,24,25)
• InChI Key: HMPHUZIQBMGIFL-UHFFFAOYSA-N
• Canonical SMILES: C1C(COC12CN(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C22H21NO5
• Molecular Weight: 379.4 g/mol
• CAS RN: 2219378-78-4

Description

2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-oxa-2-azaspiro[3.4]octane-7-carboxylic acid is a useful research compound. Its molecular formula is C22H21NO5 and its molecular weight is 379.412. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

Novel compounds, including derivatives of azaspiro and fluoren-9-yl structures, have been designed and synthesized for potent antibacterial activity against respiratory pathogens. These compounds show significant in vitro and in vivo activity against a range of gram-positive, gram-negative, and atypical strains, including multidrug-resistant and quinolone-resistant pathogens, demonstrating their potential in treating respiratory tract infections (Odagiri et al., 2013).

Catalytic Oxidation Processes

Studies on the efficient catalytic oxidation of alcohols to carbonyl compounds with molecular oxygen have been performed. These processes involve the use of N-hydroxyphthalimide (NHPI) combined with cobalt species, showcasing a method to enhance oxidation reactions relevant in synthetic chemistry (Iwahama et al., 2000).

Anticonvulsant Activity

The synthesis and testing of fluorinated N-phenyl- and N-benzyl-2-azaspiro[4.4]nonane- and [4.5]decane-1,3-dione derivatives have been conducted, revealing that certain fluoro and trifluoromethyl substituents at the aryl ring enhance anticonvulsant activity. These findings contribute to the development of new anticonvulsant drugs (Obniska et al., 2006).

Peptide Synthesis

The compound and its related structures have been utilized in the synthesis of novel dipeptide synthons. These synthons are critical in peptide synthesis, enabling the construction of complex peptide chains. Such advancements in peptide synthesis techniques are vital for the development of therapeutic peptides and proteins (Suter et al., 2000).

Supramolecular Chemistry

Research into hydroxycarboxylic acid derivatives, including those related to the compound of interest, has explored their supramolecular aggregation. These studies provide insights into the conformational behaviors and interactions crucial for designing supramolecular materials with specific properties (Foces-Foces et al., 2005).